Cas no 76352-72-2 (methyl 2,2-dimethylpent-4-enoate)

• Product Name: methyl 2,2-dimethylpent-4-enoate
• CAS No: 76352-72-2
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD26398440
• CID: 537943
• PubChem ID: 11768679
• Update Time: 2025-04-19

methyl 2,2-dimethylpent-4-enoate Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2,2-dimethyl-, methyl ester
• methyl 2,2-dimethylpent-4-enoate
• methyl-2,2-dimethyl-4-pentenoate
• 2,2-dimethyl-pent-4-enoic acid methyl ester
• methyl 2,2-dimethyl-4-pentenoate
• SCHEMBL631049
• BDA35272
• HNCKDIDOYWCKQW-UHFFFAOYSA-N
• A934295
• 76352-72-2
• A1-47801
• DTXSID00472041
• Methyl2,2-dimethylpent-4-enoate
• MFCD26398440
• AKOS037643956
• F2147-6069
• AS-42873

• MDL： MFCD26398440
• Inchi： 1S/C8H14O2/c1-5-6-8(2,3)7(9)10-4/h5H,1,6H2,2-4H3
• InChI Key： HNCKDIDOYWCKQW-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)CC=C)=O

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.76170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters